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Compound of Interest

Compound Name: 4-Amino-3-bromophenol

CAS No.: 74440-80-5

Cat. No.: B183259

Get Quote

Executive Summary & Chemical Identity
4-Amino-3-bromophenol is a halogenated organic intermediate commonly used in the

synthesis of pharmaceuticals and agrochemicals.[1] Unlike standard organic waste, the

presence of both an amine group (oxidation risk) and a bromine atom (halogenated waste

stream) dictates a specific disposal pathway.

Critical Operational Directive: This compound must never be commingled with non-halogenated

organic solvents or strong oxidizers. Its thermal destruction requires specific incineration

conditions (high temperature/residence time) to prevent the formation of hydrogen bromide

(HBr) gas and potential brominated dioxins.
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Property Specification

CAS Number 74440-80-5

Formula C₆H₆BrNO

Physical State Solid (Crystalline powder)

Hazards (GHS)
Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2,

Aquatic Acute/Chronic

Waste Class Halogenated Organic

Pre-Disposal Assessment & Segregation
Before initiating disposal, you must characterize the waste state. The presence of the bromine

atom classifies this as Halogenated Waste.

The "Why" Behind the Protocol
Standard laboratory incinerators often operate at temperatures sufficient for hydrocarbons but

may not handle high-halogen loads efficiently without scrubbers.

Improper Disposal: Mixing with non-halogenated solvents (e.g., acetone, ethanol waste)

dilutes the halogen content but complicates the downstream fuel blending process used by

waste handlers.

Oxidation Risk: The amino group (

) is susceptible to rapid oxidation. Waste containers must be opaque or amber to prevent
light-induced degradation which can form tar-like polymerization products, complicating
container cleaning and analysis.[1]
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Substance Class Compatibility Status Mechanism of Failure

Strong Oxidizers (Nitric Acid,

Peroxides)
INCOMPATIBLE

Rapid oxidation of amine;

exothermic reaction; fire risk.

[1]

Acid Chlorides / Anhydrides INCOMPATIBLE
Vigorous acylation; generation

of heat and acid fumes.[1]

Halogenated Solvents (DCM,

Chloroform)
COMPATIBLE

Safe for co-disposal in

halogenated waste streams.[1]

Non-Halogenated Solvents

(Methanol)
CONDITIONAL

Safe chemically, but creates a

"mixed" waste stream that is

more expensive to treat.[1]

Operational Disposal Protocol
Workflow Visualization
The following decision tree outlines the logical flow for disposing of 4-Amino-3-bromophenol
in various states.
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Waste Generation:
4-Amino-3-bromophenol
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Figure 1: Decision tree for the segregation and packaging of 4-Amino-3-bromophenol waste.
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Step-by-Step Procedure
A. Solid Waste (Pure Compound or Spill Cleanup)

PPE Requirements: Nitrile gloves (double-gloved recommended), safety goggles, and lab

coat. Use a P95/P100 dust mask if handling open powder outside a fume hood.

Primary Containment: Transfer the solid into a wide-mouth High-Density Polyethylene

(HDPE) jar or an Amber Glass jar.

Note: Avoid clear glass if the waste will be stored for >1 week to prevent UV degradation.

Labeling: Affix a hazardous waste label.

Constituents: "4-Amino-3-bromophenol (Solid)"[1]

Hazard Checkboxes: Toxic, Irritant.[2][3][4]

Secondary Containment: Place the sealed jar into a clear LDPE zip-lock bag to prevent

contamination of the outer container during transport.

B. Liquid Waste (Reaction Mixtures)
Solvent Assessment: Determine the primary solvent.

Segregation:

If in DCM/Chloroform: Pour into the Halogenated Waste carboy.

If in Methanol/Ethyl Acetate: Pour into a separate waste container. Crucial: You must tag

this container as "Contains Halogens" even if the solvent is non-halogenated. This alerts

the disposal facility to use the correct incineration line.

pH Check: Ensure the solution is not acidic (pH < 2). If acidic, neutralize carefully with

Sodium Bicarbonate before adding to organic waste drums to prevent corrosion of the steel

waste drum.

Emergency Contingencies
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Spill Management (Dry Powder)[1]
Isolate: Evacuate the immediate area of unnecessary personnel.

Protect: Don PPE including respiratory protection (N95 minimum).

Contain: Do not dry sweep (creates dust). Cover the spill with wet paper towels or use a

HEPA-filtered vacuum dedicated to chemical cleanup.

Dispose: Place all cleanup materials into the Solid Hazardous Waste stream (as described in

Section 3A).

Exposure Response[1][6][7][10]
Eye Contact: Rinse immediately with water for 15 minutes.[5] The bromine substitution

increases the irritant potential compared to standard aminophenols.

Skin Contact: Wash with soap and water.[6][2][4] Do not use ethanol, as it may increase

transdermal absorption of the brominated compound.

Regulatory & Compliance Framework
All disposal activities must align with local and federal regulations.[7]

US EPA (RCRA): While not explicitly P-listed or U-listed by specific CAS in all jurisdictions,

this compound is regulated as a characteristic hazardous waste due to toxicity and halogen

content.

DOT Shipping (for waste haulers):

UN Number: UN 2811

Proper Shipping Name: Toxic solid, organic, n.o.s. (4-Amino-3-bromophenol)[1]

Class: 6.1

Packing Group: III

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.chemicalbook.com/msds/4-amino-3-fluorophenol.pdf
https://www.fishersci.com/store/msds?partNumber=AC335220050&productDescription=4-AMINO-3-NITROPHENOL+95GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14873~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:41:18~~4-Bromophenol~~
https://www.cochise.edu/_resources/pdfs/sds-library/science-sv/Science-SDS-390-4Bromophenol-B75808-Sigma-2024.pdf
https://www.fishersci.com/store/msds?partNumber=AAH66310MD&productDescription=4-AMINO-3-CHLROPHENOL+95+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b183259/docs?utm_src=pdf-body#4-amino-3-bromophenol-advanced-disposal-handling-protocol-1
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 122240, 4-Amino-3-bromophenol. Retrieved from [Link][1]

US Environmental Protection Agency.Hazardous Waste Generators: Managing Your Waste.

Retrieved from [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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